Cas no 857368-92-4 (2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate)

• Product Name: 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate
• CAS No: 857368-92-4
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 2094577
• Update Time: 2025-05-21

2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate
• 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate

• Inchi： 1S/C14H10O2.H2O/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11;/h1-10H;1H2
• InChI Key： MFCWKYAMCCPYCX-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(=CC=1)C1C=CC=CC=1.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 393.1°C at 760 mmHg

2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate

2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate: A Comprehensive Overview

The compound with CAS No. 857368-92-4, commonly referred to as 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Features and Properties

2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate exhibits a distinctive molecular structure characterized by a biphenyl group attached to an acetaldehyde moiety. The biphenyl group, consisting of two phenyl rings connected by a single bond, contributes to the molecule's aromaticity and stability. The acetaldehyde group introduces a carbonyl functionality, which is known for its reactivity in various chemical reactions. The presence of a hydrate form indicates that this compound exists in equilibrium with water, which may influence its physical properties such as solubility and melting point.

Recent studies have highlighted the importance of understanding the electronic properties of such compounds. Researchers have employed computational methods to analyze the electronic structure of 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate, revealing insights into its conjugation patterns and reactivity. These findings have implications for its use in organic electronics and catalysis.

Synthesis and Characterization

The synthesis of 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate typically involves multi-step organic reactions. A common approach includes the alkylation of a suitable benzaldehyde derivative followed by oxidation to introduce the carbonyl group. The formation of the hydrate is often achieved through controlled hydration during the reaction process or subsequent purification steps.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure of this compound. X-ray crystallography has also been used to determine its crystallographic parameters, providing valuable information about its packing arrangement and intermolecular interactions.

Applications in Industry and Research

2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate finds applications in diverse fields due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its aromaticity and carbonyl functionality make it a valuable building block for constructing complex molecular frameworks.

In materials science, this compound has been explored for its potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on optimizing its electronic properties to enhance device performance. Additionally, it has been utilized in catalytic processes where its ability to act as a ligand or catalyst precursor is exploited.

Toxicological Considerations

Understanding the toxicological profile of 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate is crucial for its safe handling and application. Studies have been conducted to assess its acute and chronic toxicity in various biological systems. These studies have provided insights into its potential risks and have guided the development of safety protocols for industrial use.

Recent advancements in toxicological research have emphasized the importance of evaluating not only the parent compound but also its metabolites. This comprehensive approach ensures a thorough understanding of its impact on human health and the environment.

Future Directions and Research Opportunities

The future of 2-(1,1'-Biphenyl-4-yl)-2-oxoacetaldehyde Hydrate lies in exploring new synthetic routes that enhance efficiency and sustainability. Researchers are actively investigating green chemistry approaches to minimize waste and reduce environmental impact during its production.

Potential applications in drug delivery systems and nanotechnology are also being explored. Its unique properties make it a promising candidate for developing advanced materials with tailored functionalities.

In conclusion, 2-(1,1'-Biphenyl-4-yl)-2 oxoacetaldehyde Hydrate is a versatile compound with significant potential across multiple disciplines. As research continues to uncover new insights into its properties and applications, it is poised to play an increasingly important role in both academic research and industrial innovation.